2-[[1-(5-Bromopyridine-3-carbonyl)piperidin-4-yl]methyl]-5,6,7,8-tetrahydrocinnolin-3-one

• IUPAC Name: 2-[[1-(5-bromopyridine-3-carbonyl)piperidin-4-yl]methyl]-5,6,7,8-tetrahydrocinnolin-3-one
• InChI: InChI=1S/C20H23BrN4O2/c21-17-9-16(11-22-12-17)20(27)24-7-5-14(6-8-24)13-25-19(26)10-15-3-1-2-4-18(15)23-25/h9-12,14H,1-8,13H2
• InChI Key: UWEWALXRJDYCOM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NN(C(=O)C=C2C1)CC3CCN(CC3)C(=O)C4=CC(=CN=C4)Br
• Molecular Formula: C20H23BrN4O2
• Molecular Weight: 431.3 g/mol

Description

The compound “2-[[1-(5-Bromopyridine-3-carbonyl)piperidin-4-yl]methyl]-5,6,7,8-tetrahydrocinnolin-3-one” is a complex organic molecule. It contains a bromopyridine group, a piperidine ring, and a tetrahydrocinnolinone group. These groups are common in many pharmaceuticals and bioactive compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the piperidine ring, the introduction of the bromopyridine group, and the formation of the tetrahydrocinnolinone group. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a cyclic structure. The bromopyridine group is likely to be electron-withdrawing, which could have implications for the reactivity of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the bromopyridine group, the piperidine ring, and the tetrahydrocinnolinone group. The bromine atom could potentially be replaced in a substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its atoms and the presence of the various functional groups. For example, the bromopyridine group could potentially increase the compound’s reactivity.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to speculate about its mechanism of action.

Future Directions

The study and development of new organic compounds is a vast field with many potential applications in pharmaceuticals, materials science, and other areas. This compound, with its complex structure and functional groups, could be of interest for future research.